Cas no 2877710-63-7 (N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide)

N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide is a pyrimidine-based carboxamide derivative with potential applications in agrochemical and pharmaceutical research. Its structure features a difluoromethyl group, which enhances metabolic stability and bioavailability, while the cyanophenyl moiety contributes to selective binding interactions. The compound's pyrimidine core offers versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. Its unique combination of substituents suggests utility in the development of novel fungicides or enzyme inhibitors, particularly targeting sterol biosynthesis pathways. The presence of fluorine atoms may improve lipophilicity and membrane permeability, enhancing its efficacy in biological systems. This compound exhibits favorable physicochemical properties for formulation and field application.
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide structure
2877710-63-7 structure
Product Name:N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
CAS No:2877710-63-7
MF:C14H10F2N4O
MW:288.252209186554
CID:5309473
PubChem ID:165432529
Update Time:2025-06-14

N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • F6799-6075
    • 2877710-63-7
    • AKOS040878092
    • N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
    • N-(2-Cyanophenyl)-6-(difluoromethyl)-2-methyl-4-pyrimidinecarboxamide
    • Inchi: 1S/C14H10F2N4O/c1-8-18-11(13(15)16)6-12(19-8)14(21)20-10-5-3-2-4-9(10)7-17/h2-6,13H,1H3,(H,20,21)
    • InChI Key: RESZNZTXBUNUHZ-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(C(F)F)=CC(C(NC2=CC=CC=C2C#N)=O)=N1

Computed Properties

  • Exact Mass: 288.08226728g/mol
  • Monoisotopic Mass: 288.08226728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 78.7Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 377.9±42.0 °C(Predicted)
  • pka: 9.09±0.70(Predicted)

N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6799-6075-2μmol
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
2μmol
$57.0 2023-09-07
Life Chemicals
F6799-6075-5μmol
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
5μmol
$63.0 2023-09-07
Life Chemicals
F6799-6075-10μmol
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
10μmol
$69.0 2023-09-07
Life Chemicals
F6799-6075-20μmol
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
20μmol
$79.0 2023-09-07
Life Chemicals
F6799-6075-1mg
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
1mg
$54.0 2023-09-07
Life Chemicals
F6799-6075-2mg
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
2mg
$59.0 2023-09-07
Life Chemicals
F6799-6075-3mg
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
3mg
$63.0 2023-09-07
Life Chemicals
F6799-6075-4mg
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
4mg
$66.0 2023-09-07
Life Chemicals
F6799-6075-5mg
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
5mg
$69.0 2023-09-07
Life Chemicals
F6799-6075-10mg
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
2877710-63-7
10mg
$79.0 2023-09-07

N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Related Literature

Additional information on N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide

Recent Advances in the Study of N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide (CAS: 2877710-63-7)

The compound N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide (CAS: 2877710-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and difluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects.

One of the key findings in the latest research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide exhibits potent inhibitory activity against JAK3 kinases, which are critical in the regulation of immune responses. The study highlighted the compound's high selectivity and low toxicity, making it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in oncology. Preliminary in vitro and in vivo studies have shown that N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide can induce apoptosis in certain cancer cell lines, particularly those associated with hematological malignancies. Researchers attribute this effect to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthesis and optimization of N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide have also been a focus of recent research. A 2022 study detailed a novel, scalable synthetic route that improves yield and purity while reducing production costs. This advancement is expected to facilitate further preclinical and clinical studies, accelerating the compound's transition from the lab to the clinic.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies. Additionally, more comprehensive toxicological studies are needed to ensure the compound's safety profile meets regulatory standards.

In conclusion, N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide (CAS: 2877710-63-7) represents a compelling area of research in chemical biology and drug development. Its dual potential as a kinase inhibitor and anti-cancer agent underscores its versatility and therapeutic value. As research progresses, this compound may pave the way for new treatments for inflammatory diseases and cancers, offering hope for patients with limited therapeutic options.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd